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Compound of Interest

Compound Name: Myosin modulator 2

Cat. No.: B12369303

Get Quote

A detailed guide for researchers and drug development professionals on the experimental

findings and mechanisms of Myosin modulator 2 in comparison to leading myosin inhibitors

and activators.

This guide provides a comprehensive comparison of Myosin modulator 2 (also known as

B172) with three other significant myosin modulators: Mavacamten, Aficamten, and Omecamtiv

mecarbil. The information is tailored for researchers, scientists, and professionals in drug

development, offering a clear overview of the quantitative data, experimental methodologies,

and underlying signaling pathways.

Executive Summary
Myosin modulators are a class of therapeutic agents that directly target the motor protein

myosin, a key component of the sarcomere responsible for muscle contraction. These

modulators can either inhibit or activate myosin's function, offering potential treatments for

cardiomyopathies characterized by either hyper- or hypocontractility. This guide focuses on

Myosin modulator 2, a novel inhibitor, and compares its preclinical profile with the clinically

advanced inhibitors Mavacamten and Aficamten, and the activator Omecamtiv mecarbil.
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Comparative Data on Myosin Modulator Activity
The following tables summarize the key quantitative findings for each modulator, focusing on

their in vitro effects on myosin ATPase activity and cellular contractility.

Myosin

Modulator
Target

Effect on

Myosin ATPase

Activity

Reported

Potency

(IC50/EC50)

Source

Myosin

modulator 2

(B172)

Myosin Inhibition

IC25: 2.013 µM

(Rabbit Psoas),

2.94 µM (Porcine

Atria), 20.93 µM

(Porcine

Ventricle)

[1]

Mavacamten Cardiac Myosin Inhibition

IC50: ~0.3 µM to

0.71 µM (Bovine

and Human

Cardiac Myosin)

[2]

Aficamten Cardiac Myosin Inhibition

IC50: ~1.0 µM

(Human Cardiac

Myosin S1)

[3]

Omecamtiv

mecarbil
Cardiac Myosin Activation

EC50: ~0.52 µM

(for inhibition of

maximal ATPase

rate)

Note: The IC25 value for Myosin modulator 2 indicates the concentration required to inhibit

25% of the enzyme's activity. While not a direct equivalent, an estimated IC50 for Myosin
modulator 2, based on standard dose-response curve assumptions, would likely be higher

than the reported IC25 values.
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Myosin Modulator

Effect on

Cardiomyocyte

Contractility

Key In Vitro Findings Source

Myosin modulator 2

(B172)

Regulates systolic

cardiac performance

Data on direct

cardiomyocyte

contractility not

specified in initial

findings. In vivo

studies show it

regulates systolic

performance in rats.[1]

Mavacamten
Decreases

contractility

Reduces fractional

shortening and

contraction velocity in

isolated

cardiomyocytes.[4][5]

Aficamten
Decreases

contractility

Reduces

cardiomyocyte

fractional shortening.

[3]

Omecamtiv mecarbil Increases contractility

Increases systolic

ejection time and

stroke volume in

preclinical models.[6]

Signaling Pathways and Mechanisms of Action
Myosin modulators exert their effects by directly interacting with the cardiac myosin heavy

chain (MYH7) within the sarcomere, influencing the cross-bridge cycle. The following diagrams

illustrate the general mechanism of action and the relevant signaling pathways in hypertrophic

and dilated cardiomyopathies.
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Sarcomere Cross-Bridge Cycle

Modulator Intervention

Myosin-ADP-Pi
(Weakly Bound)

Myosin-Actin-ADP
(Strongly Bound)

Pi Release
(Power Stroke)

Rigor State
(Myosin-Actin)

ADP Release

ATP Binding

Myosin Detachment

ATP Hydrolysis

Myosin Inhibitors
(Mavacamten, Aficamten,

Myosin modulator 2)

Stabilize OFF state
(Reduces Pi release)

Myosin Activators
(Omecamtiv mecarbil)

Enhance ON state
(Increases Pi release rate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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